1-(4-Bromo-2-methylphenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea

• IUPAC Name: 1-(4-bromo-2-methylphenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• InChI: InChI=1S/C19H20BrN3O3/c1-12-9-13(20)3-8-17(12)22-19(25)21-14-10-18(24)23(11-14)15-4-6-16(26-2)7-5-15/h3-9,14H,10-11H2,1-2H3,(H2,21,22,25)
• InChI Key: OTVRMPBKHUEBCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)NC2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H20BrN3O3
• Molecular Weight: 418.3 g/mol

Description

1-(4-Bromo-2-methylphenyl)-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Crystal Structure Analysis

The compound's structural analysis reveals its significance in understanding molecular interactions. For instance, the study of the crystal structure of metobromuron, a phenylurea herbicide closely related to the specified compound, highlights the importance of hydrogen bonding and weak interactions in forming crystal networks, which can be crucial for designing new compounds with desired physical and chemical properties (Kang et al., 2015).

Pharmacological Activity

Research into the pharmacological implications of related compounds has uncovered their potential in treating various disorders. For example, the selective antagonism at Orexin-1 Receptor (OX1R) by compounds structurally similar to the one suggests a novel pharmacological treatment for binge eating and possibly other eating disorders with a compulsive component (Piccoli et al., 2012). Another study on unsymmetrical 1,3-disubstituted ureas revealed their potential as anticancer agents, highlighting the therapeutic value of urea derivatives in oncology (Mustafa et al., 2014).

Material Science

In the realm of material science, the synthesis of novel compounds with specific moieties, such as pyrrolidine-2,4-dione, has been explored for their fungicidal activity, showcasing the agricultural applications of these chemicals (Guihua et al., 2014). Moreover, the corrosion inhibition properties of related urea derivatives in acid solutions demonstrate their potential in industrial applications, protecting metals from corrosion (Bahrami & Hosseini, 2012).